molecular formula C15H24N2O2 B8471259 1-(2-Hydroxy-2-methylpropyl)-4-(2-methoxyphenyl)-piperazine

1-(2-Hydroxy-2-methylpropyl)-4-(2-methoxyphenyl)-piperazine

Cat. No.: B8471259
M. Wt: 264.36 g/mol
InChI Key: QABBSGYZBFHJIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxy-2-methylpropyl)-4-(2-methoxyphenyl)-piperazine is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H24N2O2

Molecular Weight

264.36 g/mol

IUPAC Name

1-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methylpropan-2-ol

InChI

InChI=1S/C15H24N2O2/c1-15(2,18)12-16-8-10-17(11-9-16)13-6-4-5-7-14(13)19-3/h4-7,18H,8-12H2,1-3H3

InChI Key

QABBSGYZBFHJIW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN1CCN(CC1)C2=CC=CC=C2OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7 g of 1-(2-methoxyphenyl)-piperazine, 7.33 g of anhydrous potassium carbonate, 1.75 g of potassium iodide and 5.6 ml of 1-chloro-2-methyl-2-propanol was stirred for 90 minutes at 70° C. and for a further 6 hours at 90° C. The reaction mixture was poured into iced water and extracted with ethyl acetate. The organic layer was washed with aqueous sodium chloride solution, dried on anhydrous sodium sulfate and evaporated to dryness in vacuo. The title product was obtained as an oil, and was characterized as its dihydrochloride, crystallized from ethanol, melting at 225°-227° C.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
7.33 g
Type
reactant
Reaction Step One
Quantity
1.75 g
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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